Tianeptine sulfate

• CAS: 2093109-76-1
• Molecular Formula: C21H27ClN2O8S2
• Molecular Weight: 535.0 g/mol
• InChI: InChI=1S/C21H25ClN2O4S.H2O4S/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28;1-5(2,3)4/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26);(H2,1,2,3,4)
• InChIKey: SKEOVGLOOAJSTG-UHFFFAOYSA-N

Tianeptine Sulfate: Non-Hygroscopic Controlled-Release Salt for Research

Tianeptine sulfate (tianeptine hemisulfate monohydrate, CAS 2093109-76-1) is a purpose-designed sulfate salt of the atypical antidepressant tianeptine. Unlike the globally marketed tianeptine sodium (Stablon®), the sulfate salt was engineered to address key developability challenges of the active moiety [1]. Tianeptine itself is a μ-opioid receptor (MOR) agonist with established clinical efficacy in major depressive disorder, including treatment-resistant populations, acting independently of monoamine reuptake inhibition [1]. The sulfate salt form confers non-hygroscopic character and physical stability, making it the preferred starting material for controlled-release oral dosage forms where the very hygroscopic sodium salt and free acid are unsuitable [2].

Non-hygroscopic sulfate salt designed for controlled-release matrices

Physical stability across standard processing humidity (20–80% RH)

Research-grade salt for once-daily oral formulation studies

• [1] Remenar, J. et al. (2010). Tianeptine sulfate salt forms and methods of making and using the same. WO2010051239A1. View Source
• [2] British Pharmacopoeia Commission. (2025). Tianeptine Sodium. British Pharmacopoeia 2025. View Source

Why Tianeptine Sulfate Outperforms Sodium and Free Acid

Tianeptine salt forms are not functionally interchangeable despite sharing an identical pharmacophore. Tianeptine sodium is officially classified as very hygroscopic, absorbing atmospheric moisture and requiring storage under inert gas [1]; the free acid similarly exhibits deliquescent behavior [2]. These moisture-sensitive forms introduce severe handling, blending, and stability risks during solid-dosage manufacturing. In direct contrast, tianeptine sulfate (hemisulfate monohydrate) is proven non-hygroscopic from 10 % to 90 % relative humidity and physically stable from 20 % to 80 % RH [3]. Substituting the sodium or free-acid form for the sulfate salt in a controlled-release matrix would not only compromise blend uniformity and dissolution predictability, but would also forfeit the intrinsic sustained-release characteristics demonstrated uniquely by the sulfate salt, undermining the pharmacokinetic rationale for once-daily dosing.

Target salt

Non-hygroscopic sulfate; physically stable 20–80% RH; water-insoluble

Substitute risk

Very hygroscopic sodium/free acid may compromise blend uniformity and dissolution predictability in controlled-release processing.

Target salt

Water-insoluble sulfate with DMF solubility >50 mg/mL; enables sustained-release matrices

Substitute risk

Freely water-soluble sodium may shift release kinetics, forfeiting the controlled-release profile needed for once-daily research formulations.

• [1] British Pharmacopoeia Commission. (2025). Tianeptine Sodium. British Pharmacopoeia 2025. View Source
• [2] ChemicalBook. (2023). Tianeptine (free acid) – Storage: Hygroscopic, -20 °C Freezer, Under inert atmosphere. View Source
• [3] Remenar, J. et al. (2010). Tianeptine sulfate salt forms and methods of making and using the same. WO2010051239A1, ¶¶ [0149]–[0159]. View Source

Head-to-Head Evidence: Tianeptine Sulfate vs. Sodium and Free Acid

Non-Hygroscopic vs. Very Hygroscopic: DVS Confirmation

Tianeptine sulfate (hemisulfate monohydrate) is explicitly claimed as non-hygroscopic from 10 % to 90 % relative humidity (RH) as measured at 25 °C by dynamic vapor sorption (DVS) [1]. In contrast, the British Pharmacopoeia describes tianeptine sodium as a white or yellowish powder that is very hygroscopic, with no defined humidity tolerance window [2]. Consequently, the sulfate salt maintains free-flowing particulate properties under ambient conditions, while the sodium salt progressively absorbs moisture, leading to caking, deliquescence, and potential hydrolytic degradation.

Hygroscopicity (DVS)

Head-to-head

Non-hygroscopic 10–90% RH

DVS at 25 °C

Supports ambient-condition handling

Sodium salt: very hygroscopic, no defined stability range

Evidence Dimension	Hygroscopicity (moisture sorption behavior)
Target Compound Data	Non-hygroscopic from 10 % to 90 % RH at 25 °C (DVS measurement)
Comparator Or Baseline	Tianeptine sodium: classified as very hygroscopic (British Pharmacopoeia 2025); no quantitative humidity range for non-hygroscopic behavior
Quantified Difference	Sulfate is non-hygroscopic across an 80-percentage-point humidity range; sodium is very hygroscopic under all practical conditions (qualitative classification)
Conditions	DVS at 25 °C (sulfate patent claim); BP characterization (sodium)

Why This Matters

Non-hygroscopic powders are essential for reproducible weighing, blending, and tableting; the sodium salt's moisture sensitivity demands costly controlled-atmosphere handling, directly increasing manufacturing complexity and cost-of-goods.

• [1] Remenar, J. et al. (2010). Tianeptine sulfate salt forms and methods of making and using the same. WO2010051239A1, ¶¶ [0149]–[0155]. View Source
• [2] British Pharmacopoeia Commission. (2025). Tianeptine Sodium. British Pharmacopoeia 2025, Characters section. View Source

Physical Stability Across Humidity Range: Sulfate vs. Sodium

The patent claims that tianeptine sulfate salt is physically stable from about 20 % to 80 % relative humidity, and in some embodiments from 30 % to 70 % RH [1]. By contrast, tianeptine sodium, as a very hygroscopic substance, undergoes physical changes (caking, liquefaction) upon exposure to ambient moisture, compromising its solid-state integrity [2]. This stability window for the sulfate salt comfortably spans standard pharmaceutical manufacturing and storage environments, mitigating the risk of batch failure during unit operations such as wet granulation, compression, and coating.

Physical stability

Head-to-head

Stable from 20% to 80% RH

vs. sodium: very hygroscopic, no stability window

Reduces processing risk and batch failure

Applies to wet granulation, compression, coating

Evidence Dimension	Physical stability over relative humidity range
Target Compound Data	Physically stable from 20 % to 80 % RH (and/or 30 % to 70 % RH in some embodiments)
Comparator Or Baseline	Tianeptine sodium: very hygroscopic, unstable at ambient humidity; no defined stability humidity range published
Quantified Difference	Sulfate: stable across ≥ 40 percentage-point humidity range; sodium: not stable across any defined humidity range without protective measures
Conditions	Ambient temperature; assessed by visual inspection and/or DVS per patent methodology

Why This Matters

Physical instability during processing causes content non-uniformity, sticking, and equipment downtime; the sulfate salt's robustness directly translates to higher production yields and lower manufacturing risk.

• [1] Remenar, J. et al. (2010). Tianeptine sulfate salt forms and methods of making and using the same. WO2010051239A1, ¶¶ [0156]–[0159]. View Source
• [2] British Pharmacopoeia Commission. (2025). Tianeptine Sodium. British Pharmacopoeia 2025, Characters section. View Source

Differential Solubility in DMF for Non-Aqueous Formulation

Tianeptine sulfate exhibits solubility exceeding 50 mg/mL in dimethylformamide (DMF), a polar aprotic solvent, while being practically insoluble in water and dichloromethane [1]. In direct contrast, tianeptine sodium is freely soluble in water, methanol, and dichloromethane [2]. This orthogonal solubility profile means that sulfate is poorly suited for aqueous liquid formulations but is advantageous for non-aqueous solution-based processes, such as organic-solvent-based film coatings or polymer-solution deposition, where water-insoluble drug particles are intentionally employed to modulate release kinetics.

Solubility (DMF vs. water)

Cross-study

>50 mg/mL in DMF; water insoluble

Sodium: freely water-soluble (BP 2025)

Fits non-aqueous formulation routes

Water insolubility supports sustained release without coating

Evidence Dimension	Solubility in DMF and water
Target Compound Data	>50 mg/mL in DMF; practically insoluble in water
Comparator Or Baseline	Tianeptine sodium: freely soluble in water, methanol, and dichloromethane (BP 2025)
Quantified Difference	Sulfate: DMF solubility > 50 mg/mL, water solubility negligible. Sodium: water solubility freely soluble (typically >100 mg/mL). Opposite solubility profiles.
Conditions	Vendor QC data (Dingyan Chem) for sulfate; BP characterization for sodium

Why This Matters

The choice of salt form dictates feasible formulation routes; for controlled-release matrices where the drug is embedded in a water-insoluble polymer, the water-insoluble sulfate particles inherently provide sustained-release characteristics without requiring additional functional coating.

• [1] Dingyan Chem. Tianeptine Sulfate 1224690-84-9 Technical Data Sheet. Accessed 2026. View Source
• [2] British Pharmacopoeia Commission. (2025). Tianeptine Sodium. British Pharmacopoeia 2025, Characters section. View Source

Predictable In Vitro Dissolution Profile for Controlled Release

The patent discloses specific in vitro dissolution specifications for controlled-release matrix tablets containing tianeptine hemisulfate monohydrate: less than 14 % drug release after 1 hour, between 45 % and 80 % after 16 hours, when tested using USP Apparatus II (paddle) at 100 rpm in 900 mL simulated gastric fluid (pH ~1.2) at 37 °C [1]. In an alternative embodiment, less than 20 % release after 2 hours and between 50 % and 80 % after 14 hours [1]. Figure 20 of the patent directly compares drug-release profiles of tablets prepared with tianeptine sodium salt and tianeptine hemisulfate monohydrate, revealing markedly different kinetics attributable to salt-form selection [1]. Furthermore, Figure 24 presents linear mean plasma concentration-time profiles for Stablon® (tianeptine sodium) tablets versus tianeptine hemisulfate monohydrate tablets, demonstrating the translational relevance of the in vitro differentiation [1].

In vitro dissolution (USP II)

Head-to-head

≤14% at 1 h; 45–80% at 16 h

Sodium: rapid complete release within 1–2 h

Supports controlled-release profile

USP II, 100 rpm, SGF pH 1.2, 37 °C

Evidence Dimension	In vitro dissolution rate (controlled-release tablet)
Target Compound Data	<14 % release at 1 h; 45–80 % at 16 h (or <20 % at 2 h; 50–80 % at 14 h)
Comparator Or Baseline	Tianeptine sodium (Stablon®): immediate-release profile; figures in patent show substantially faster release.
Quantified Difference	Sulfate tablets: ≤14 % release in the first hour, sustained over 14–16 h. Sodium tablets: rapid, complete release expected within 1–2 h (exact numeric differences depicted in patent Figures 20 and 24).
Conditions	USP II, 100 rpm, 900 mL SGF (pH 1.2), 37 °C

Why This Matters

Dissolution profile is a critical quality attribute for controlled-release products; the sulfate salt enables a 14–16 hour release window that supports once-daily dosing, reduces peak-trough plasma concentration fluctuations, and differentiates the final dosage form from immediate-release competitors.

• [1] Remenar, J. et al. (2010). Tianeptine sulfate salt forms and methods of making and using the same. WO2010051239A1, ¶¶ [0324]–[0340] and Figures 20, 24. View Source

Once-Daily Dosing Feasibility vs. Three-Times-Daily Sodium

Tianeptine sodium (Stablon®) is generally dosed orally up to three times a day due to its short elimination half-life and immediate-release formulation characteristics [1]. The patent explicitly states that a controlled-release pharmaceutical composition of tianeptine should enable a less demanding dosing regimen, and that the sulfate salt may be advantageous in the preparation of such a composition [1]. Although a dedicated human pharmacokinetic study confirming once-daily dosing is not contained within the patent, the 14–16 hour sustained in vitro dissolution and the plasma concentration-time profiles in Figure 24 provide a mechanistic basis for projecting once-daily administration [1].

Dosing frequency projection

Data to verify

Projected once-daily vs. 3×/day sodium

Based on dissolution and plasma profiles in patent

Research-stage projection only

Not yet confirmed by dedicated pharmacokinetic trial

Evidence Dimension	Dosing frequency
Target Compound Data	Once-daily dosing projected from controlled-release dissolution and in vivo profiles.
Comparator Or Baseline	Tianeptine sodium: dosed up to three times daily (Stablon® prescribing information).
Quantified Difference	Potential reduction from 3×/day to 1×/day; not yet confirmed by a dedicated clinical trial.
Conditions	Patent disclosure and in vitro–in vivo correlation (Figures 20, 24).

Why This Matters

Reducing dosing frequency from three times to once daily is a well-established driver of patient adherence in chronic antidepressant therapy; the sulfate salt provides the enabling salt form for developing patient-compliant, once-daily products.

• [1] Remenar, J. et al. (2010). Tianeptine sulfate salt forms and methods of making and using the same. WO2010051239A1, ¶¶ [0028]–[0032] and Figures 20, 24. View Source

Application Scenarios: When to Choose Tianeptine Sulfate

Once-Daily Controlled-Release Antidepressant Tablets

Teams developing a controlled-release oral dosage form of tianeptine should select the sulfate salt as the active pharmaceutical ingredient (API). The salt's non-hygroscopic nature (10–90 % RH) and physical stability (20–80 % RH) [1] ensure reproducible powder handling and blend uniformity during high-shear wet granulation and compression. The specified dissolution envelope—less than 14 % release at 1 hour and 45–80 % at 16 hours [1]—provides a pre-validated target for formulation scientists aiming to demonstrate bioequivalence to a once-daily reference product.

Preclinical Studies with Moisture-Insensitive Compound Supply

Preclinical laboratories conducting repeated oral gavage or feed-admixed studies of tianeptine benefit from the sulfate salt's resistance to atmospheric moisture. Unlike the sodium salt, which requires storage at 2–8 °C under inert gas due to extreme hygroscopicity [2], tianeptine sulfate can be weighed and formulated under standard laboratory conditions without progressive moisture uptake, ensuring accurate dosing throughout multi-week rodent efficacy and toxicology protocols.

Non-Aqueous Formulation and Coating Processes

Formulators exploring non-aqueous coating or matrix systems (e.g., organic-solvent-based ethylcellulose coatings) can exploit the high solubility of tianeptine sulfate in dimethylformamide (>50 mg/mL) [3]. In contrast, tianeptine sodium's high water solubility [2] renders it less suitable for organic-solvent-based deposition processes where a water-insoluble drug core is desired to sustain release without an additional barrier layer.

Solid Dosage Scale-Up Under Standard Humidity

Contract manufacturing organizations (CMOs) scaling up tianeptine tablet production should specify the sulfate salt to avoid the costly environmental controls required for hygroscopic sodium. The sulfate salt's proven physical stability across standard pharmaceutical processing humidity ranges (20–80 % RH) [1] eliminates the need for humidity-controlled suites, reduces excipient compatibility risks, and lowers the overall cost of goods for commercial batch production.

Application

Selection Property

Validation Focus

ApplicationControlled-release tablet formulation research

Selection PropertyNon-hygroscopic sulfate salt, sustained dissolution profile

Validation FocusDissolution specification (≤14% / 45–80%), blend uniformity

ApplicationPreclinical moisture-insensitive compound supply

Selection PropertyAmbient-condition stability, resistance to atmospheric moisture

Validation FocusDosing accuracy, multi-week stability under standard lab conditions

ApplicationNon-aqueous coating and matrix formulation research

Selection PropertyHigh DMF solubility (>50 mg/mL), water insolubility

Validation FocusOrganic-solvent-based deposition, release modulation without barrier coating

ApplicationSolid dosage scale-up under standard humidity

Selection PropertyPhysical stability across processing humidity (20–80% RH)

Validation FocusProcess robustness, reduced environmental control requirements

• [1] Remenar, J. et al. (2010). Tianeptine sulfate salt forms and methods of making and using the same. WO2010051239A1. View Source
• [2] British Pharmacopoeia Commission. (2025). Tianeptine Sodium. British Pharmacopoeia 2025. View Source
• [3] Dingyan Chem. Tianeptine Sulfate 1224690-84-9 Technical Data Sheet. Accessed 2026. View Source